Cas no 438220-93-0 (5-(Pentachlorophenoxy)methyl-2-furaldehyde)

• Product Name: 5-(Pentachlorophenoxy)methyl-2-furaldehyde
• CAS No: 438220-93-0
• MF: C₁₂H₅Cl₅O₃
• MW: 374.431298971176
• MDL: MFCD02090901
• CID: 2857499
• PubChem ID: 3252961
• Update Time: 2025-07-18

5-(Pentachlorophenoxy)methyl-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-((perchlorophenoxy)methyl)furan-2-carbaldehyde
• 5-(Pentachlorophenoxy)methyl-2-furaldehyde
• AKOS000304096
• 5-[(2,3,4,5,6-pentachlorophenoxy)methyl]-2-furaldehyde
• C12H5Cl5O3
• 5-[(pentachlorophenoxy)methyl]-2-furaldehyde
• MFCD02090901
• STK301752
• CS-0268522
• BBL029576
• 5-(pentachlorophenoxymethyl)furan-2-carbaldehyde
• 5-[(2,3,4,5,6-pentachlorophenoxy)methyl]furan-2-carbaldehyde
• 5-[(pentachlorophenoxy)methyl]furan-2-carbaldehyde
• EN300-227651
• VS-09309
• 5-(2,3,4,5,6-PENTACHLOROPHENOXYMETHYL)FURAN-2-CARBALDEHYDE
• ALBB-001116
• H21261
• 438220-93-0
• AK-968/41922443

• MDL： MFCD02090901
• Inchi： 1S/C12H5Cl5O3/c13-7-8(14)10(16)12(11(17)9(7)15)19-4-6-2-1-5(3-18)20-6/h1-3H,4H2
• InChI Key： FCNFVMJDFMVJDS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OCC1=CC=C(C=O)O1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 373.865182Da
• Monoisotopic Mass: 371.868132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(Pentachlorophenoxy)methyl-2-furaldehyde

Introduction to 5-(Pentachlorophenoxy)methyl-2-furaldehyde (CAS No. 438220-93-0)

5-(Pentachlorophenoxy)methyl-2-furaldehyde (CAS No. 438220-93-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive pentachlorophenoxy and furaldehyde moieties, exhibits a range of chemical and biological properties that make it a valuable candidate for various applications.

The pentachlorophenoxy group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This feature is particularly important in the context of 5-(Pentachlorophenoxy)methyl-2-furaldehyde, as it can modulate the compound's interactions with biological systems. The furaldehyde moiety, on the other hand, contributes to the compound's reactivity and potential for forming derivatives through various chemical reactions.

Recent studies have explored the potential applications of 5-(Pentachlorophenoxy)methyl-2-furaldehyde in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceutical agents. The compound's unique structure allows for the introduction of functional groups that can enhance the pharmacological properties of target molecules. For example, researchers have utilized 5-(Pentachlorophenoxy)methyl-2-furaldehyde to develop compounds with improved solubility, bioavailability, and therapeutic efficacy.

In addition to its role in drug synthesis, 5-(Pentachlorophenoxy)methyl-2-furaldehyde has been investigated for its potential biological activities. Studies have shown that this compound exhibits antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. The antioxidant activity is attributed to the presence of the pentachlorophenoxy group, which can scavenge free radicals and protect cellular components from damage.

Another area of interest is the compound's potential as an antimicrobial agent. Research has demonstrated that 5-(Pentachlorophenoxy)methyl-2-furaldehyde possesses significant antibacterial and antifungal properties. These findings suggest that the compound could be developed into new antimicrobial formulations to combat drug-resistant pathogens. The mechanism of action is believed to involve disruption of microbial cell membranes, leading to cell death.

The structural versatility of 5-(Pentachlorophenoxy)methyl-2-furaldehyde also makes it a valuable tool in materials science. Scientists have explored its use in the development of functional materials with enhanced properties. For instance, incorporating this compound into polymer matrices can improve their thermal stability and mechanical strength. These materials have potential applications in various industries, including electronics, automotive, and construction.

In conclusion, 5-(Pentachlorophenoxy)methyl-2-furaldehyde (CAS No. 438220-93-0) is a multifaceted compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structure and chemical properties make it a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, 5-(Pentachlorophenoxy)methyl-2-furaldehyde is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.